Cas no 1337350-51-2 (2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol
• CAS No: 1337350-51-2
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5972167
• PubChem ID: 77129973
• Update Time: 2025-08-05

2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol
• 1337350-51-2
• EN300-1831342

• Inchi： 1S/C9H12N2O4/c1-15-9-4-6(11(13)14)2-3-7(9)8(10)5-12/h2-4,8,12H,5,10H2,1H3
• InChI Key： LCNOPWIDKZTHKD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol

2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol

The compound 2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol (CAS No. 1337350-51-2) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a nitrophenyl moiety, which contribute to its versatile reactivity and biological activity. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds targeting specific molecular pathways.

The molecular structure of 2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol features a central ethanediol backbone with substituents that introduce steric and electronic effects. The amino group (-NH₂) at the 2-position and the hydroxyl group (-OH) at the 1-position create opportunities for hydrogen bonding and nucleophilic interactions. Meanwhile, the 2-methoxy-4-nitrophenyl group introduces aromaticity and electron-withdrawing effects, which are critical for modulating the compound's reactivity and bioavailability. These structural features make it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled efficient routes to prepare 2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol. For instance, researchers have employed multi-component reactions and catalytic asymmetric synthesis to achieve high yields and enantioselectivity. These methods not only enhance the scalability of production but also pave the way for its application in medicinal chemistry. The compound's ability to undergo various transformations, such as alkylation, acylation, and coupling reactions, further underscores its utility in creating diverse molecular architectures.

In the field of pharmacology, 2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol has shown promise as a lead compound for drug discovery. Its ability to interact with proteins through hydrogen bonding and π-interactions makes it a potential candidate for targeting enzymes, receptors, or other therapeutic targets. Recent studies have demonstrated its inhibitory effects on certain kinases and its potential as an anti-inflammatory agent. These findings suggest that further exploration of its pharmacokinetic properties could unlock new therapeutic applications.

The compound's unique combination of functional groups also makes it an interesting candidate for materials science applications. For example, its ability to form self-assembled monolayers or participate in supramolecular chemistry could lead to novel materials with tailored properties. Researchers are actively investigating its use in creating stimuli-responsive materials or advanced drug delivery systems.

From an environmental perspective, understanding the fate and toxicity of 2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol is crucial for ensuring sustainable chemical practices. Recent eco-toxicological studies have evaluated its biodegradation potential and impact on aquatic ecosystems. These studies provide valuable insights into designing greener synthetic routes and minimizing ecological risks associated with its production and use.

In conclusion, 2-amino-2-(2-methoxy-4-nitrophenyl)ethan-1-ol (CAS No. 133735051-) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile reactivity, and promising biological activity position it as a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing chemical innovation.